ethyl 4-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-(4,5-dimethyl-6-oxopyrimidin-1-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C17H19N3O4/c1-4-24-17(23)13-5-7-14(8-6-13)19-15(21)9-20-10-18-12(3)11(2)16(20)22/h5-8,10H,4,9H2,1-3H3,(H,19,21)
• InChI Key: ZJACUHPGBRLEKQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2C=NC(=C(C2=O)C)C
• Molecular Formula: C17H19N3O4
• Molecular Weight: 329.35 g/mol

Description

Ethyl 4-(2-(4,5-dimethyl-6-oxopyrimidin-1(6H)-yl)acetamido)benzoate, commonly known as EDA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EDA is a synthetic compound that is used as a building block in the synthesis of various molecules.

Scientific Research Applications

EDA has been used in various scientific research applications, such as drug discovery, bioconjugation, and imaging. EDA is used as a building block in the synthesis of various molecules, including peptides, nucleotides, and carbohydrates. EDA is also used in the synthesis of bioconjugates, which are molecules that are used to target specific cells or tissues in the body. Additionally, EDA has been used as a fluorescent probe for imaging applications.

Mechanism of Action

The mechanism of action of EDA is not well understood. However, it is believed that EDA interacts with cellular proteins and enzymes, leading to changes in their activity. EDA has been shown to inhibit the activity of some enzymes, such as proteases and kinases, which are involved in various cellular processes.
Biochemical and Physiological Effects:
EDA has been shown to have various biochemical and physiological effects. EDA has been shown to inhibit the growth of cancer cells and bacteria. Additionally, EDA has been shown to have anti-inflammatory and antioxidant properties. EDA has also been shown to have neuroprotective effects, which may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using EDA in lab experiments include its high yield, ease of synthesis, and versatility. EDA can be used as a building block in the synthesis of various molecules, which makes it a useful tool in drug discovery and bioconjugation. However, the limitations of using EDA in lab experiments include its potential toxicity and limited solubility in water.

Future Directions

There are several future directions for the use of EDA in scientific research. One potential direction is the development of EDA-based therapeutics for the treatment of various diseases, such as cancer and neurodegenerative diseases. Additionally, EDA-based bioconjugates may be useful in targeted drug delivery. Further research is needed to fully understand the mechanism of action of EDA and its potential applications in various fields.
Conclusion:
In conclusion, EDA is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EDA is synthesized by the reaction of 4-(2-aminoacetamido)benzoic acid with ethyl 2-chloroacetate in the presence of a base. EDA has been used in various scientific research applications, such as drug discovery, bioconjugation, and imaging. The mechanism of action of EDA is not well understood, but it is believed to interact with cellular proteins and enzymes. EDA has various biochemical and physiological effects, including anti-inflammatory and antioxidant properties. The advantages of using EDA in lab experiments include its high yield, ease of synthesis, and versatility. However, the limitations of using EDA in lab experiments include its potential toxicity and limited solubility in water. There are several future directions for the use of EDA in scientific research, including the development of EDA-based therapeutics and bioconjugates.

Synthesis Methods

EDA is synthesized by the reaction of 4-(2-aminoacetamido)benzoic acid with ethyl 2-chloroacetate in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then treated with sodium hydride to yield the final product, EDA. The synthesis method of EDA is simple and efficient, and the yield of the product is high.